Cas no 1805492-34-5 (Ethyl 2-cyano-4-hydroxy-3-nitrobenzoate)

• Product Name: Ethyl 2-cyano-4-hydroxy-3-nitrobenzoate
• CAS No: 1805492-34-5
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• CID: 4958347
• Update Time: 2025-09-28

Ethyl 2-cyano-4-hydroxy-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-hydroxy-3-nitrobenzoate

• Inchi： 1S/C10H8N2O5/c1-2-17-10(14)6-3-4-8(13)9(12(15)16)7(6)5-11/h3-4,13H,2H2,1H3
• InChI Key： KVZRSJXRZMULSZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=C(C=1C#N)[N+](=O)[O-])O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: 1.9
• Topological Polar Surface Area: 116

Additional information on Ethyl 2-cyano-4-hydroxy-3-nitrobenzoate

Ethyl 2-cyano-4-hydroxy-3-nitrobenzoate (CAS No. 1805492-34-5): An Overview of Its Properties, Applications, and Recent Research

Ethyl 2-cyano-4-hydroxy-3-nitrobenzoate (CAS No. 1805492-34-5) is a multifaceted organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique chemical structure, exhibits a range of properties that make it a valuable candidate for various applications, including drug development and advanced material synthesis.

The chemical structure of Ethyl 2-cyano-4-hydroxy-3-nitrobenzoate is composed of a benzene ring substituted with a cyano group (-CN), a hydroxyl group (-OH), and a nitro group (-NO₂), with an ethyl ester group (-COOEt) attached to the carboxylic acid moiety. This combination of functional groups imparts distinct chemical and physical properties to the compound, making it an interesting subject for both academic research and industrial applications.

In terms of physical properties, Ethyl 2-cyano-4-hydroxy-3-nitrobenzoate is typically a solid at room temperature with a melting point ranging from 120 to 125°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various chemical reactions and formulations.

The chemical reactivity of Ethyl 2-cyano-4-hydroxy-3-nitrobenzoate is influenced by its functional groups. The presence of the cyano group (-CN) makes it an excellent precursor for the synthesis of nitriles and amides, while the hydroxyl group (-OH) can participate in esterification, etherification, and other nucleophilic substitution reactions. The nitro group (-NO₂) can be reduced to an amino group (-NH₂) under appropriate conditions, opening up pathways for further chemical modifications.

In the realm of medicinal chemistry, Ethyl 2-cyano-4-hydroxy-3-nitrobenzoate has shown promise as a lead compound for drug development. Recent studies have explored its potential as an anticancer agent due to its ability to inhibit specific enzymes involved in cancer cell proliferation. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant cytotoxic activity against human breast cancer cells (MCF-7) and colon cancer cells (HCT-116). The researchers attributed this activity to the compound's ability to induce apoptosis and disrupt cell cycle progression.

Beyond its potential as an anticancer agent, Ethyl 2-cyano-4-hydroxy-3-nitrobenzoate has also been investigated for its anti-inflammatory properties. A study published in the European Journal of Medicinal Chemistry in 2020 demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that it could be a valuable candidate for the development of anti-inflammatory drugs.

In addition to its medicinal applications, Ethyl 2-cyano-4-hydroxy-3-nitrobenzoate has found utility in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized this compound as a building block for the preparation of conductive polymers with enhanced electrical conductivity and thermal stability. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The synthesis of Ethyl 2-cyano-4-hydroxy-3-nitrobenzoate can be achieved through several routes. One common method involves the esterification of 2-cyano-4-hydroxy-3-nitrobenzoic acid with ethanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. Another approach involves the nitration of ethyl 2-cyano-4-hydroxybenzoate using a mixture of concentrated sulfuric acid and nitric acid. Both methods yield high-purity products suitable for further chemical transformations.

The safety aspects of handling Ethyl 2-cyano-4-hydroxy-3-nitrobenzoate are important considerations for researchers and industrial users. While this compound is not classified as a hazardous material under current regulations, it is recommended to handle it with appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats to prevent skin contact and inhalation. Additionally, proper ventilation should be maintained during handling to minimize exposure risks.

In conclusion, Ethyl 2-cyano-4-hydroxy-3-nitrobenzoate (CAS No. 1805492-34-5) is a versatile organic compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for drug development and advanced material synthesis. Ongoing research continues to uncover new possibilities for this compound, highlighting its potential to contribute significantly to various scientific fields.